2,3,4,5-Tetrafluoro-6-cyanobenzoic acid

• IUPAC Name: 2-cyano-3,4,5,6-tetrafluorobenzoic acid
• InChI: InChI=1S/C8HF4NO2/c9-4-2(1-13)3(8(14)15)5(10)7(12)6(4)11/h(H,14,15)
• InChI Key: ZCPFVVKWGHDTOX-UHFFFAOYSA-N
• Canonical SMILES: C(#N)C1=C(C(=C(C(=C1F)F)F)F)C(=O)O
• Molecular Formula: C8HF4NO2
• Molecular Weight: 219.09 g/mol

Description

2,3,4,5-Tetrafluoro-6-cyanobenzoic acid, commonly referred to as TF-6-CBA, is an organic compound belonging to the family of carboxylic acids. It is a colorless solid with a molecular formula of C7H2F4NO2 and a molecular weight of 192.13 g/mol. TF-6-CBA is a versatile compound, with a wide range of applications in various fields, including pharmaceuticals, materials science, and biochemistry.

Scientific Research Applications

TF-6-CBA has a wide range of applications in scientific research, including its use as a fluorinating reagent, a chromatographic stationary phase, and a substrate for enzyme-catalyzed reactions. It is also used as a reagent in the synthesis of various organic compounds, such as fluorinated benzoic acids and fluorinated anilines. In addition, TF-6-CBA is used as a catalyst in the synthesis of polymers, such as polyimides and polybenzoxazoles.

Mechanism of Action

TF-6-CBA acts as a nucleophile in a variety of reactions, due to its electron-deficient nature. It is able to act as both an electrophile and a nucleophile, depending on the reaction conditions. For example, in the presence of an acid, TF-6-CBA can act as an electrophile, while in the presence of a base, it can act as a nucleophile.
Biochemical and Physiological Effects
TF-6-CBA has been shown to have a variety of biochemical and physiological effects. It has been used in studies to investigate the effects of fluorinated compounds on cell membranes, as well as the effects of fluorinated compounds on enzyme activity. In addition, TF-6-CBA has been used to study the effects of fluorinated compounds on the nervous system, as well as the effects of fluorinated compounds on the immune system.

Advantages and Limitations for Lab Experiments

TF-6-CBA is a versatile compound, with a wide range of applications in scientific research. It is a stable compound, with a high degree of purity and a low toxicity profile. In addition, TF-6-CBA is relatively easy to synthesize and is readily available from commercial sources. However, it is important to note that TF-6-CBA is a highly reactive compound and must be handled with care.

Future Directions

Future research on TF-6-CBA should focus on further exploring its biochemical and physiological effects, as well as its potential applications in materials science and pharmaceuticals. In addition, further studies should be conducted to investigate the effects of TF-6-CBA on other biological systems, such as the cardiovascular system. Finally, further research should be conducted to explore the use of TF-6-CBA as a reagent in the synthesis of other organic compounds.

Synthesis Methods

TF-6-CBA can be synthesized through a variety of methods, including the reaction of 2,3,4,5-tetrafluorobenzoic acid with cyanogen bromide. This reaction yields the desired product in high yields and purity. Other methods include the reaction of 2,3,4,5-tetrafluorobenzoic acid with an amine, such as ethylenediamine, or the reaction of 2,3,4,5-tetrafluorobenzoic acid with a nitrile, such as acetonitrile.